Cas no 1281035-03-7 (N-(1-cyanocyclobutyl)-N-methyl-1-phenyl-1H-pyrazole-3-carboxamide)

• Product Name: N-(1-cyanocyclobutyl)-N-methyl-1-phenyl-1H-pyrazole-3-carboxamide
• CAS No: 1281035-03-7
• MF: C₁₆H₁₆N₄O
• MW: 280.324442863464
• CID: 6317310
• PubChem ID: 47793501
• Update Time: 2025-10-30

N-(1-cyanocyclobutyl)-N-methyl-1-phenyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclobutyl)-N-methyl-1-phenyl-1H-pyrazole-3-carboxamide
• Z826797294
• N-(1-cyanocyclobutyl)-N-methyl-1-phenylpyrazole-3-carboxamide
• 1281035-03-7
• AKOS034616000
• EN300-26680877

• Inchi： 1S/C16H16N4O/c1-19(16(12-17)9-5-10-16)15(21)14-8-11-20(18-14)13-6-3-2-4-7-13/h2-4,6-8,11H,5,9-10H2,1H3
• InChI Key： TUEAWIAOVAAIFT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN(C2C=CC=CC=2)N=1)N(C)C1(C#N)CCC1

Computed Properties

• Exact Mass: 280.13241115g/mol
• Monoisotopic Mass: 280.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.9Ų

Additional information on N-(1-cyanocyclobutyl)-N-methyl-1-phenyl-1H-pyrazole-3-carboxamide

Recent Advances in the Study of N-(1-cyanocyclobutyl)-N-methyl-1-phenyl-1H-pyrazole-3-carboxamide (CAS: 1281035-03-7)

The compound N-(1-cyanocyclobutyl)-N-methyl-1-phenyl-1H-pyrazole-3-carboxamide (CAS: 1281035-03-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of N-(1-cyanocyclobutyl)-N-methyl-1-phenyl-1H-pyrazole-3-carboxamide, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Additionally, computational modeling has been utilized to predict its binding affinity and interaction with biological targets, providing valuable insights for further drug development.

Pharmacological evaluations have revealed that N-(1-cyanocyclobutyl)-N-methyl-1-phenyl-1H-pyrazole-3-carboxamide exhibits promising activity against a range of biological targets. In vitro studies have demonstrated its efficacy in modulating specific enzymatic pathways, suggesting potential applications in the treatment of metabolic disorders and inflammatory diseases. Furthermore, preliminary in vivo studies have shown favorable pharmacokinetic profiles, including good bioavailability and low toxicity, which are critical for its advancement into clinical trials.

The mechanism of action of N-(1-cyanocyclobutyl)-N-methyl-1-phenyl-1H-pyrazole-3-carboxamide has been a key area of investigation. Recent research indicates that the compound acts as a selective inhibitor of certain kinases, which play a crucial role in cell signaling and proliferation. This selectivity is particularly advantageous for minimizing off-target effects and enhancing therapeutic efficacy. Structural-activity relationship (SAR) studies have further elucidated the molecular determinants of its activity, paving the way for the design of more potent analogs.

In addition to its therapeutic potential, N-(1-cyanocyclobutyl)-N-methyl-1-phenyl-1H-pyrazole-3-carboxamide has also been explored for its utility in chemical biology research. Its unique chemical structure and reactivity make it a valuable tool for probing biological systems and elucidating complex biochemical pathways. Researchers have employed this compound in various assays to investigate protein-ligand interactions and to identify novel drug targets.

Despite these promising findings, several challenges remain in the development of N-(1-cyanocyclobutyl)-N-methyl-1-phenyl-1H-pyrazole-3-carboxamide as a therapeutic agent. Issues such as metabolic stability, formulation optimization, and scalability of synthesis need to be addressed to facilitate its transition from the laboratory to the clinic. Ongoing research efforts are focused on overcoming these hurdles, with the ultimate goal of advancing this compound into preclinical and clinical studies.

In conclusion, N-(1-cyanocyclobutyl)-N-methyl-1-phenyl-1H-pyrazole-3-carboxamide (CAS: 1281035-03-7) represents a promising candidate for further development in the fields of medicinal chemistry and chemical biology. Its unique pharmacological properties and potential therapeutic applications underscore the importance of continued research in this area. Future studies should aim to further elucidate its mechanism of action, optimize its pharmacokinetic profile, and explore its efficacy in relevant disease models.